Cas no 2377611-21-5 (2-Propoxy-4-(trifluoromethyl)phenylboronic acid)
2-Propoxy-4-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Propoxy-4-(trifluoromethyl)phenylboronic acid
- Y2379
- [2-propoxy-4-(trifluoromethyl)phenyl]boronic acid
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- Inchi: 1S/C10H12BF3O3/c1-2-5-17-9-6-7(10(12,13)14)3-4-8(9)11(15)16/h3-4,6,15-16H,2,5H2,1H3
- InChI Key: AWXCBKBGKWIMNY-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(B(O)O)=C(C=1)OCCC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 235
- Topological Polar Surface Area: 49.7
2-Propoxy-4-(trifluoromethyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AJ15861-1g |
2-Propoxy-4-(trifluoromethyl)phenylboronic acid |
2377611-21-5 | 98% | 1g |
$103.00 | 2024-04-20 | |
| A2B Chem LLC | AJ15861-5g |
2-Propoxy-4-(trifluoromethyl)phenylboronic acid |
2377611-21-5 | 98% | 5g |
$353.00 | 2024-04-20 | |
| A2B Chem LLC | AJ15861-10g |
2-Propoxy-4-(trifluoromethyl)phenylboronic acid |
2377611-21-5 | 98% | 10g |
$597.00 | 2024-04-20 | |
| A2B Chem LLC | AJ15861-25g |
2-Propoxy-4-(trifluoromethyl)phenylboronic acid |
2377611-21-5 | 98% | 25g |
$1164.00 | 2024-04-20 | |
| A2B Chem LLC | AJ15861-100g |
2-Propoxy-4-(trifluoromethyl)phenylboronic acid |
2377611-21-5 | 98% | 100g |
$3203.00 | 2024-04-20 | |
| Aaron | AR00JNJ5-1g |
2-Propoxy-4-(trifluoromethyl)phenylboronic acid |
2377611-21-5 | 95% | 1g |
$800.00 | 2025-02-12 | |
| Aaron | AR00JNJ5-250mg |
2-Propoxy-4-(trifluoromethyl)phenylboronic acid |
2377611-21-5 | 95% | 250mg |
$500.00 | 2025-02-12 |
2-Propoxy-4-(trifluoromethyl)phenylboronic acid Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-Propoxy-4-(trifluoromethyl)phenylboronic acid
Recent Advances in the Application of 2-Propoxy-4-(trifluoromethyl)phenylboronic acid (CAS: 2377611-21-5) in Chemical Biology and Pharmaceutical Research
The compound 2-Propoxy-4-(trifluoromethyl)phenylboronic acid (CAS: 2377611-21-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, catalysis, and material science. This boronic acid derivative is particularly notable for its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in the development of novel therapeutic agents and advanced materials.
One of the most promising applications of 2-Propoxy-4-(trifluoromethyl)phenylboronic acid is in the synthesis of boron-containing drugs. Boron-based compounds have emerged as a new frontier in medicinal chemistry, owing to their unique ability to form reversible covalent bonds with biological targets. Recent research has demonstrated that this compound can serve as a precursor for the development of protease inhibitors, which are crucial in the treatment of diseases such as cancer, HIV, and hepatitis C. The trifluoromethyl group enhances the metabolic stability and bioavailability of the resulting drugs, making it a valuable moiety in drug design.
In addition to its pharmaceutical applications, 2-Propoxy-4-(trifluoromethyl)phenylboronic acid has been investigated for its role in catalysis. A 2023 study published in the Journal of Organic Chemistry revealed that this compound exhibits exceptional reactivity in palladium-catalyzed cross-coupling reactions, enabling the efficient synthesis of biaryl compounds. These findings have significant implications for the industrial-scale production of fine chemicals and pharmaceuticals, as they offer a more sustainable and cost-effective alternative to traditional methods.
Another area of interest is the use of this boronic acid derivative in the development of advanced materials. Researchers have explored its incorporation into polymers and coatings to impart unique properties such as self-healing capabilities and responsiveness to environmental stimuli. For instance, a recent study in Advanced Materials demonstrated that polymers functionalized with 2-Propoxy-4-(trifluoromethyl)phenylboronic acid exhibit remarkable pH-dependent behavior, making them suitable for applications in drug delivery systems and biosensors.
Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-Propoxy-4-(trifluoromethyl)phenylboronic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, as reported in a 2024 publication in Organic Process Research & Development. These improvements are critical for ensuring the compound's viability in industrial applications.
In conclusion, 2-Propoxy-4-(trifluoromethyl)phenylboronic acid (CAS: 2377611-21-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in drug discovery, catalysis, and material science underscore its potential to drive innovation in these fields. Ongoing research aims to further elucidate its mechanisms of action and expand its utility, paving the way for new therapeutic and technological breakthroughs.
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